1-(2-chlorobenzyl)-N-(4-methylbenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C21H16ClN3O2S/c1-13-6-4-10-17-18(13)23-21(28-17)24-19(26)15-8-5-11-25(20(15)27)12-14-7-2-3-9-16(14)22/h2-11H,12H2,1H3,(H,23,24,26)
• InChI Key: WYEPUKDMQRSBIT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=CN(C3=O)CC4=CC=CC=C4Cl
• Molecular Formula: C21H16ClN3O2S
• Molecular Weight: 409.9 g/mol
• CAS No.: 1005298-62-3

Description

1-(2-chlorobenzyl)-N-(4-methylbenzo[d]thiazol-2-yl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H16ClN3O2S and its molecular weight is 409.89. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Antimicrobial Activity

Raval, Naik, and Desai (2012) explored the microwave-assisted synthesis of similar compounds, showcasing their significant antibacterial and antifungal activities. This research highlights the potential of using microwave irradiation for efficient synthesis, leading to compounds with notable antimicrobial properties (Raval, Naik, & Desai, 2012).

Chemosensors for Cyanide Anions

Wang et al. (2015) synthesized coumarin benzothiazole derivatives, including similar structures, that function as chemosensors for cyanide anions. Their study demonstrates the potential of these compounds in detecting cyanide, with some showing visible color change and fluorescence quenching (Wang et al., 2015).

Synthesis of Novel Fused Systems

Bakhite, Al‐Sehemi, and Yamada (2005) focused on synthesizing novel pyrido and thieno derivatives, creating fused systems with potential for further chemical exploration. This research contributes to the broader understanding of synthesizing complex fused heterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005).

Design and Synthesis of Antibacterial Agents

Palkar et al. (2017) designed and synthesized analogs of pyrazol-5-one derivatives derived from a similar chemical structure, demonstrating significant antibacterial activity. This study adds to the understanding of creating targeted antibacterial agents (Palkar et al., 2017).

Alternative Products in One-Pot Reactions

Krauze et al. (2007) explored one-pot cyclocondensation reactions leading to alternative products, including compounds structurally akin to the subject chemical. This research provides insight into the versatility and outcomes of one-pot reactions (Krauze et al., 2007).